Cas no 1216430-03-3 (N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride
• CAS No: 1216430-03-3
• MF: C₁₆H₁₇ClN₄O₄S
• MW: 396.848581075668
• CID: 5472963
• Update Time: 2025-05-19

N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride

• Inchi： 1S/C16H16N4O4S.ClH/c1-18(2)9-10-19(15(21)12-7-8-14(24-12)20(22)23)16-17-11-5-3-4-6-13(11)25-16;/h3-8H,9-10H2,1-2H3;1H
• InChI Key： SSCRYHQBHQMURX-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(N(C1=NC2=CC=CC=C2S1)CCN(C)C)=O.[H]Cl

Additional information on N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride

Introduction to N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride (CAS No. 1216430-03-3)

N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride, a compound with the CAS number 1216430-03-3, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

The core structure of N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride is characterized by the presence of a benzothiazole moiety, which is a well-known scaffold in medicinal chemistry. Benzothiazole derivatives have been extensively studied for their various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a nitro group at the 5-position of the furan ring adds another layer of complexity to the molecule, enhancing its potential pharmacological effects.

In recent years, there has been a growing interest in the development of novel compounds that can modulate specific biological pathways. N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride has been identified as a compound that may have such modulatory capabilities. Its unique combination of functional groups suggests that it could interact with multiple targets within biological systems, potentially leading to therapeutic benefits.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The N-(1,3-benzothiazol-2-yl) moiety is known to have neuroprotective properties, while the dimethylamino ethyl chain enhances its ability to cross the blood-brain barrier. This makes it an attractive candidate for further investigation in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The nitro group in the molecule also plays a crucial role in its pharmacological activity. Nitroaromatic compounds have been shown to exhibit various biological effects, including anti-inflammatory and antioxidant properties. The presence of this group in N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride suggests that it may possess similar beneficial effects.

Recent studies have begun to explore the potential of this compound in preclinical models. Initial findings indicate that it may have significant therapeutic potential, particularly in the context of inflammation and oxidative stress. These early results are encouraging and warrant further investigation into its mechanisms of action and potential clinical applications.

The synthesis of N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the reaction of 1,3-benzothiazole with nitrofurans under controlled conditions. Subsequent functionalization steps are then carried out to introduce the dimethylamino ethyl group and form the final carboxamide derivative.

The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for pharmaceutical applications. This solubility is crucial for drug formulation and delivery, as it allows for easier administration and absorption within the body.

In conclusion, N-(1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-5-nitrofuran-2-carboxamide hydrochloride (CAS No. 1216430-03-3) is a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in treating various diseases and disorders.